The trend to use PVDF based piezoelectric loudspeakers (PPLs) in sophisticated technologies is growing. But the fidelity and Sound Pressure Level (SPL) of such transducers is much lower and currently unable to replace the conventional loudspeakers. Here, we report a high SPL of PVDF-based ferroelectric origami loudspeaker (PMOL) fabricated from molecularly well mixed and homogenized ferroelectric membranes (FEMs) folded in an origami structure. The output of PMOL can be compared with conventional 3-D stereo loudspeakers and its SPL is correlated with the coexistence of percentage of α & ß phases in XRD spectra, dielectric and polarization characteristics in polarization hysteresis loop. The active and passive noise cancelation is also performed at various frequencies. It is reported that 0.1 ≤ λ ≤ 0.9 PMOL transducer (for λ=0.7) can transmit the high intensity sound i.e. SPL= 117 dB-SPL and cancel the ambient noise by − 7 dB-SPL (for λ = 0.3) due to its higher space charge polarization, lower dielectric relaxation and native antiferroelectric characteristics. Such foldable loudspeakers are well suited for space exploration due to its light weight and high SPL.

To improve the strength and performance of FBG (fiber Bragg grating), they are often encapsulated and protected or surface metallized. In this paper, based on the thermoelastic theory of J.M.C. Duhamel and F.E. Neumann, a thermal sensitivity model for bimetallic layer MFBG (metalized FBG) is established, and the thermal sensitivity performance parameters are analyzed for MFBG with single metal layers and those with Ni and Ti bimetallic layers deposited on the surface. The thermal sensitivity coefficient of the MFBG gradually stabilizes as the thickness of the metal coating increases. To verify the rationality of the theoretical model, Ni-Ti MFBG (double-layer MFBG with Ni as the outer metal and Ti as the inner metal) were prepared by magnetron sputtering with electroplating for thickening, and the plating process and formulation were optimized. The thermal sensing performance experiments of Ni-Ti MFBG and ordinary bare FBG were conducted together. The metallization of FBG can improve the temperature sensitivity of FBG, and the relative error between the experimental data and the theoretical value is less than 5 %. When h1 (the thickness of the inner metal layer) = 1 µm, h2 (the thickness of the outer metal layer) keeps increasing, the change trend of the temperature sensitivity of Ni-Ti-MFBG is consistent with the conclusion reached in the theory, which strongly proves the validity and reasonableness of the established bimetallic layer MFBG thermal sensing model, and the results of this paper have good theoretical guidance significance for the research on the connection between FBG and electromechanical components.

Nano-apertures are known as interesting structures for biomedical sensing, spectroscopy, optical imaging, and electrical field manipulating. Recently, different shapes of these nanoapertures simulated based on full-wave time methods like FDTD (Finite Difference Time Domain) or FIT (Finite Integration Technique) for improving the electrical field, obtaining multi-band characteristic and polarization independence. In addition, researches show the importance of Graphene and nanoparticles for amending the nanoaperture. So, this paper discusses various topologies and arrangements of the nanoapertures and their application for biosensing in the mid-infra-red spectrum. Moreover, the background physics of the nanoaperture is considered as a basic factor for describing the elements' effect and their interactions. The fabrication processes of the nanoaperture and measurement techniques are described. Obviously, the shape of the aperture is a considerable factor for achieving multi-band features and designing a polarizer for converting the linear to circular polarization. Thus, these Nano-apertures have considered as the metasurface and chiral structure.

The development of modern robotics has triggered increasing interest in developing artificial tactile sensory systems. However, the tactile mechanism in the design process has been highly limited to experimental tests that are expensive and time-consuming. This work is concerned with the development of using virtual tests for tactile sensory response prediction and design, which includes numerical simulation settings, database creation, response regression and interpolation, and sensor sensitivity designs. Experimental verifications and numerical demonstrations are performed based on the NUS NeuTouch sensors. The potential of using virtual tests to design new tactile sensors to improve response linearity is illustrated.

This paper aims at 4D printing of Polyvinyl Chloride (PVC) as an stimuli responsive shape memory polymer (SMP) with a high level of stress recovery, making it interesting for actuation applications. Filament extrusion was implemented for converting raw PVC pellets into 3D printing filament. Then, Lab-made PVC filaments were used to 4D print samples via fused decomposition modeling (FDM). First, thermal and microstructural properties of the 4D printed PVC are characterized and then cold, warm, and hot thermo-mechanical programing strategies are determined based on the temperature zone detected via the Dynamic Mechanical Thermal Analysis (DMTA)test results. Experiments are carried out to examine compressive nonlinear stress-strain behavior, constrained stress recovery, and stress relaxation responses. Results are presented to provide a deep insight into the influence of the programming temperature, compression level, and load holding time on the stress recovery and stress relaxation behaviors. It is shown that warm programming with an 80% compression level and instantaneous cooling/unloading results in the greatest stress recovery compared to other scenarios and parameters. This research is likely to advance state-of-the-art PVC 4D printing and unlock potential in the development of PVC actuators with high shape memory and stress recovery performance for high-capacity actuation applications.

Micropumps are regarded as essential components which provide power for fluids or gas in microfluidic systems, and require high flow-rate performance, versatility, miniaturization, and integration for applications. This paper presents a novel microfluidic device which features an easily-integrable high-performance electromagnetic micropump with bio-inspired gears synchronous check valves. The micropump includes a silicon microchannel, magnetic piston, one or two electromagnetic actuators, and two pairs of bio-inspired geared synchronous valves which open and close subject to pressure differences. Two micropumps with different drive modes—that is, mono and dual drive mode—and volumes—namely, 0.51 cm3 and 0.62 cm3—were fabricated and tested using a bi-directional pulse power supply under different frequency and current conditions. The proposed device achieved maximum net flow rate of 1913.24 μL/min in deionized water and a flow-rate volume ratio of 3.09 mL min−1 cm−3 in opened test system and showed great potential of pumping in closed fluid circuit with different resistances. The bio-inspired valve has two synchronous sub-valves to reach higher response and opening, and the valve synchronization ratio of sub-valves was more than 90 %. The test was conducted for working fluids of different types and viscosities, highlighting its versatility. Overall, this micropump with bio-inspired valves and miniaturized actuators combined with its high-performance flow rate and working-fluid versatility—demonstrated its potential to be used in integrated microfluidic applications such as bio/chemical analysis and lab-on-a-chip applications.

In recent years, microbubbles, as a new tool to operate in microfluidic chips, have attracted more and more attention due to their good biocompatibility, convenient manufacture, and easy manipulation. As the core part of microfluidic operation, microbubbles can be considered as a robot to complete the operation of micro-scale objects. In this review, we first introduce various methods of manufacturing bubbles, and discuss the differences in properties and morphology of bubbles. Then, according to the different driving forms and applications of microbubbles, we classify microbubbles into photothermal bubble microrobots, acoustic oscillation bubble microrobots and Janus bubble micromotors. We make a concrete theoretical analysis of how these three modules realize movement and how to push or capture micro-particles, and introduce various applications of bubble microrobots. At last, we summarized some challenges faced by bubble microrobots, put forward some bottleneck problems that need to be broken urgently, and looked forward to the development trend of bubble microrobots in the future.

The development of innovative sensing technologies is essential for implementing smart road pavement monitoring systems. The design of asphalt-based materials with intrinsic self-sensing capabilities represents a promising solution in that regard. Despite this, this technology is still not mature and further efforts should be made for its development. With this aim, the present paper evaluates the self-sensing response of asphalt mixtures incorporating graphene nanoplatelets (GNPs), and proposes the use of a digital signal processing technique, based on wavelet transform, for the analysis of the electrical signals generated by the mixture. The results showed that the mixtures exhibited both stress and damage sensing functions, albeit some issues related to the dispersion of GNPs should be further investigated. In addition, wavelet transform analysis seems to be able to capture insightful information about the electrical response of the mixture, as well as its structural condition, useful for traffic and pavement health monitoring purposes.

Miniaturized atomic magnetometers (M-AMs) are important tools for bio-magnetic measurements, but their performance is limited by magneto-optic non-orthogonality (MON). In this study, a response signal model considering MON is established, and an in situ measurement method combining this model and the magneto-optical relationship is proposed. Considering this, the MON of five M-AMs are measured. We found that MON over 1° is common. The measurement results verify the accuracy of the principle derived from the model. Compared with only compensating the residual magnetism and after additional compensation of the light shift caused by MON, the M-AM calibration coefficient with large MON improves by 44.6%, and the sensitivity increases from 25.29 to 16.25 fT/Hz1/2 (@31.5 Hz). The calibration coefficient with small MON improves by 10%, and the sensitivity increases from 14.10 to 12.15 fT/Hz1/2 (@31.5Hz). With a minimum bandwidth of 140 Hz, it fully satisfies the requirements of the magnetometer. This study completed the in situ measurement of MON without auxiliary equipment, which can be easily applied to other multi-axis vector magnetometers. The measurement and evaluation of MON is crucial for the efficient operation and pursuit of higher sensitivity magnetometers.

The combined static displacement of specifically arranged microscale electrostatic elements was analyzed to investigate a fully hermetic, perpendicular-to-plane type of electrostatic microactuator. The concept of asymmetric perimeter-supported electrostatic plates is introduced featuring softened partial clamping of plate perimeter. When engaged by an electrostatic field, asymmetrically clamped square plates tend to develop a rotating momentum, which is transferred to the background plate. Therefore, larger displacement range of the combined membrane actuator is possible by increasing of the number of elementary electrostatic cells, but not the electrostatic gap. It was shown by finite element modeling that a combination of 400 asymmetric electrostatic cells over a square background plate (the membrane actuator), roughly measured at 1 mm2, has a potential to produce a static deflection at the central point of the membrane, that is perpendicular to the plane, reaching 2 µm at 45 V or up to 8 µm at higher voltages. This result was supported by a physical model built at 1000:1 scale using stereolithographic three-dimensional printing. A potential application of the proposed perpendicular to plane membrane actuator is microfluidic systems.